3-(Methylamino)thietane 1,1-dioxide
Overview
Description
“3-(Methylamino)thietane 1,1-dioxide” is a synthetic compound . It is also known as “methiopropamine (MPA)” and belongs to the class of amphetamines.
Synthesis Analysis
3-Substituted Thietane-1,1-Dioxides, such as “this compound”, can be synthesized by reacting 3,5-dibromo-1-(1,1-dioxothietan-3-yl)-1,2,4-triazole with sodium phenolates and thiophenolate .Molecular Structure Analysis
The molecular formula of “this compound” is C4H9NO2S. The InChI code is 1S/C4H9NO2S.ClH/c1-5-4-2-8(6,7)3-4;/h4-5H,2-3H2,1H3;1H .Chemical Reactions Analysis
Thietane 1,1-dioxides are strained but kinetically stable 4-membered sulfur-containing heterocycles. Due to the presence of an electron-deficient C=C double bond, they are susceptible to various types of cycloaddition reactions .Physical And Chemical Properties Analysis
The molecular weight of “this compound” is 135.19. More detailed physical and chemical properties are not available in the retrieved sources.Scientific Research Applications
Molecular Structure and Conformation
- Thietane-1,1-dioxide exhibits unique structural properties, with NMR studies revealing either a planar structure or rapid interconverting conformers (Cistaro et al., 1974).
- Further NMR analysis of 3-substituted thietane-1,1-dioxides at various temperatures has provided insights into the puckering of the thietane ring and the axial orientation of substituents (Cistaro et al., 1975).
- The molecular structures of thietane-1-oxide and thietane-1,1-dioxide have been studied by their proton magnetic resonance spectra in a nematic phase, revealing insights into their conformation (Fronza et al., 1979).
Chemical Reactions and Synthesis
- Thiete 1,1-dioxide and its derivatives, such as 3-chlorothiete 1,1-dioxide, have been synthesized and studied for their reactions and potential applications (Sedergran & Dittmer, 2003).
- Research on the synthesis and properties of 3-(arylamino)thietanes, potentially including derivatives of thietane 1-oxide and thietane 1,1-dioxide, has been conducted to explore their chemical properties and potential applications (Sokolov et al., 2005).
- A new reagent for the preparation of substituted thietane 1,1-dioxides, 3,5-dibromo-1-(1,1-dioxothietanyl-3)-1,2,4-triazole, has been introduced, demonstrating the evolving methods of synthesis in this area (Klen et al., 2008).
Potential Applications
- Palladium-catalyzed decarboxylative asymmetric allylic alkylation of thietane 1,1-dioxides has been developed, highlighting its potential applications in medicinal chemistry for the synthesis of enantioenriched spirocycles (Laidlaw & Franckevičius, 2021).
- Research on the oxidation and isomerism of thietane-containing heterocycles has led to the synthesis of novel derivatives, expanding the potential applications of thietane 1,1-dioxides in various chemical contexts (Meshcheryakova et al., 2014).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
N-methyl-1,1-dioxothietan-3-amine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H9NO2S/c1-5-4-2-8(6,7)3-4/h4-5H,2-3H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FEFCJSGMKUPHMY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1CS(=O)(=O)C1 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H9NO2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
135.19 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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